Cas no 86514-37-6 (ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE)

• Product Name: ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE
• CAS No: 86514-37-6
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 1852355
• PubChem ID: 13519230
• Update Time: 2025-10-12

ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE Chemical and Physical Properties

Names and Identifiers

• ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE
• (Diphenylamino-3-carbaminoethyl ester) or (ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE)
• ethyl N-(2-aminophenyl)-N-phenylcarbamate
• 73.0~80.0
• ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE,MP
• ethyl 2-amino-N-phenylbenzene-1-carbamate
• Diphenylamino-3-carbaminoethyl ester
• Diphenylamino-3-carbaminoethylester
• (2-aminophenyl)-phenylcarbamic acid ethyl ester
• ethyl 2-aminophenyl(phenyl)carbamate
• N-(2-aminophenyl)-N-phenylcarbamic acid ethyl ester
• 86514-37-6
• DTXSID40542797
• VQDKFHKDYVWQCC-UHFFFAOYSA-N
• 3-Diphenylaminocarbamic acid ethyl ester
• DB-056933
• Carbamic acid, (2-aminophenyl)phenyl-, ethyl ester
• SCHEMBL11001769

• Inchi： 1S/C15H16N2O2/c1-2-19-15(18)17(12-8-4-3-5-9-12)14-11-7-6-10-13(14)16/h3-11H,2,16H2,1H3
• InChI Key： VQDKFHKDYVWQCC-UHFFFAOYSA-N
• SMILES： O(CC)C(N(C1C=CC=CC=1)C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 256.12100
• Monoisotopic Mass: 256.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.56000
• LogP: 4.14460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE

Research Brief on ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE (CAS: 86514-37-6): Recent Advances and Applications

ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE (CAS: 86514-37-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE as a key precursor in the synthesis of carbamate-based inhibitors targeting serine hydrolases. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against enzymes such as fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), which are implicated in inflammatory and neurological disorders. The researchers utilized a combination of molecular docking and kinetic assays to validate the binding affinity and selectivity of these derivatives.

In addition to its applications in enzyme inhibition, ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE has been investigated for its potential in drug delivery systems. A recent preprint on bioRxiv described its use as a prodrug moiety, enabling targeted release of active pharmaceutical ingredients (APIs) in response to specific enzymatic triggers. This approach has shown promise in improving the bioavailability and reducing the off-target effects of anticancer agents, as evidenced by in vitro and in vivo studies.

Another area of interest is the compound's role in the development of fluorescent probes for bioimaging. A 2024 article in Chemical Communications reported the synthesis of a novel probe based on ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE, which exhibits high selectivity for reactive oxygen species (ROS) in cellular environments. This probe has been successfully employed to monitor oxidative stress in real-time, offering valuable insights into the mechanisms of oxidative damage in neurodegenerative diseases.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE derivatives. A review article in Expert Opinion on Drug Discovery (2023) emphasized the need for further structural modifications to enhance metabolic stability and reduce potential toxicity. Computational modeling and high-throughput screening are being leveraged to identify optimal substituents that balance efficacy and safety.

In conclusion, ETHYL (2-AMINOPHENYL)PHENYLCARBAMATE (CAS: 86514-37-6) continues to be a focal point of research in chemical biology and drug development. Its versatility as a synthetic intermediate and its diverse biological activities make it a valuable tool for discovering new therapeutic strategies. Future studies are expected to explore its applications in precision medicine and personalized therapies, further solidifying its importance in the pharmaceutical landscape.